Cas no 1608484-68-9 (1-Azido-2-iodo-4-(trifluoromethyl)benzene)

• Product Name: 1-Azido-2-iodo-4-(trifluoromethyl)benzene
• CAS No: 1608484-68-9
• MF: C₇H₃F₃IN₃
• MW: 313.018503427505
• MDL: MFCD33549782
• CID: 5668160
• PubChem ID: 149839790
• Update Time: 2025-05-19

1-Azido-2-iodo-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1608484-68-9
• EN300-26975944
• 1-azido-2-iodo-4-(trifluoromethyl)benzene
• 1-Azido-2-iodo-4-(trifluoromethyl)benzene

• MDL： MFCD33549782
• Inchi： 1S/C7H3F3IN3/c8-7(9,10)4-1-2-6(13-14-12)5(11)3-4/h1-3H
• InChI Key： BUXHSSIAIICYCE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 312.93238g/mol
• Monoisotopic Mass: 312.93238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-Azido-2-iodo-4-(trifluoromethyl)benzene

1-Azido-2-Iodo-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-Azido-2-iodo-4-(trifluoromethyl)benzene is a highly specialized aromatic compound with the CAS number 1608484-68-9. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural features and versatile reactivity. The molecule consists of a benzene ring substituted with an azide group (-N3) at position 1, an iodine atom at position 2, and a trifluoromethyl group (-CF3) at position 4. These substituents collectively impart distinct electronic and steric properties, making it a valuable building block for advanced chemical transformations.

The synthesis of 1-Azido-2-iodo-4-(trifluoromethyl)benzene typically involves multi-step processes that combine nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the azide group onto the aromatic ring, leveraging the high reactivity of azides in such transformations. The presence of the trifluoromethyl group not only enhances the stability of the molecule but also serves as a directing group for further functionalization.

One of the most notable applications of 1-Azido-2-iodo-4-(trifluoromethyl)benzene is in click chemistry, where the azide group undergoes rapid and selective cycloaddition reactions with alkynes or other strained alkenes. This reactivity has been exploited in the development of bioconjugates, drug delivery systems, and materials with tailored properties. Recent studies have demonstrated its utility in constructing complex molecular architectures for use in nanotechnology and biotechnology.

The electronic properties of 1-Azido-2-iodo-4-(trifluoromethyl)benzene are heavily influenced by its substituents. The electron-withdrawing trifluoromethyl group deactivates the benzene ring, while the iodine atom introduces both electron-withdrawing and steric effects. This combination makes the compound highly susceptible to electrophilic substitution at specific positions on the ring. Researchers have utilized this reactivity to design novel heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

In terms of spectroscopic characterization, 1-Azido-2-iodo-4-(trifluoromethyl)benzene exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated aromatic system. NMR spectroscopy reveals sharp signals corresponding to the azide proton and fluorinated groups, aiding in precise structural elucidation. Mass spectrometry further confirms the molecular formula and confirms the absence of impurities.

Recent research has focused on optimizing the synthesis and application of 1-Azido-2-iodo-4-(trifluoromethyl)benzene for use in sustainable chemical processes. Green chemistry principles have been integrated into its production methods, reducing waste and improving energy efficiency. Additionally, computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure and reaction mechanisms, paving the way for more predictable and efficient chemical transformations.

In conclusion, 1-Azido-2-iodo-4-(trifluoromethyl)benzene stands as a testament to modern chemical innovation. Its unique combination of substituents offers unparalleled versatility in organic synthesis, making it an indispensable tool for researchers across various disciplines. As advancements in synthetic methodology continue to unfold, this compound is poised to play an even greater role in shaping future discoveries in chemistry and related fields.